Cas no 182875-05-4 (Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester)

• Product name: Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester
• CAS No: 182875-05-4
• MF: C₁₁H₁₁O₂F₃
• MW: 232.19904
• CID: 1376397
• PubChem ID: 10868153

Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester
• tert-butyl 2,4,5-trifluorobenzoate
• SCHEMBL364791
• YHLADGKQRNGNIV-UHFFFAOYSA-N
• A1-06362
• DTXSID70446491
• 182875-05-4

• Inchi： InChI=1S/C11H11F3O2/c1-11(2,3)16-10(15)6-4-8(13)9(14)5-7(6)12/h4-5H,1-3H3
• InChI Key： YHLADGKQRNGNIV-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C1=CC(=C(C=C1F)F)F

Computed Properties

• Exact Mass: 232.07113
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3